Cas no 2034359-18-5 (N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-methoxybenzamide)

• Product Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-methoxybenzamide
• CAS No: 2034359-18-5
• MF: C₁₉H₁₉NO₃S
• MW: 341.424063920975
• CID: 5376535
• Update Time: 2025-06-15

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-methoxybenzamide

• Inchi： 1S/C19H19NO3S/c1-19(22,17-11-13-7-3-6-10-16(13)24-17)12-20-18(21)14-8-4-5-9-15(14)23-2/h3-11,22H,12H2,1-2H3,(H,20,21)
• InChI Key： RVEDQFQZVUXOSY-UHFFFAOYSA-N
• SMILES： C(NCC(C1SC2=CC=CC=C2C=1)(O)C)(=O)C1=CC=CC=C1OC

Additional information on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-methoxybenzamide

N-[2-(1-Benzothiophen-2-yl)-2-hydroxypropyl]-2-methoxybenzamide: A Novel Compound with Promising Therapeutic Potential

CAS No. 2034359-18-5 represents a unique molecular entity that has garnered significant attention in the field of medicinal chemistry due to its complex structure and potential biological activities. This compound, known as N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-methoxybenzamide, combines multiple functional groups that may contribute to its pharmacological profile. The integration of a benzothiophene ring with a hydroxypropyl chain and a methoxybenzamide moiety suggests a multifunctional scaffold with potential applications in drug development.

Recent studies have highlighted the importance of benzothiophene derivatives in modulating cellular signaling pathways. The benzothiophen-2-yl group, a heterocyclic ring system, is known for its ability to interact with various protein targets, including G-protein-coupled receptors (GPCRs) and ion channels. The presence of a hydroxypropyl chain introduces hydrophilicity to the molecule, which may enhance its solubility and permeability across biological membranes. This structural feature is particularly relevant in the context of drug delivery, as it could improve the bioavailability of the compound.

The methoxybenzamide moiety, another key component of this molecule, is associated with a range of biological activities. The methoxy group contributes to the molecule's hydrophobicity, while the benzamide structure provides a rigid scaffold that may facilitate specific interactions with target proteins. Recent research has demonstrated that benzamide derivatives are increasingly being explored for their anti-inflammatory and anti-cancer properties. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that certain benzamide-based compounds exhibit potent inhibitory effects on the NF-κB signaling pathway, which is implicated in chronic inflammation and cancer progression.

Structural analysis of N-[2-(1-benzothi,ophen-2-yl)-2-hydroxypropyl]-2-methoxybenzamide reveals a highly conjugated system that may enhance its pharmacodynamic properties. The benzothiophene ring is conjugated with a hydroxypropyl chain, creating a planar structure that could facilitate interactions with hydrophobic pockets in target proteins. The methoxybenzamide group further extends the conjugation, potentially influencing the molecule's electronic properties and reactivity. Such structural features are critical in determining the compound's ability to modulate biological processes at the molecular level.

Emerging research in the field of benzothiophene derivatives has focused on their potential applications in neurodegenerative diseases. A 2024 review in Pharmaceutical Research highlighted the role of benzothiophene-based compounds in protecting neuronal cells from oxidative stress. The hydroxypropyl chain in N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-methoxybenzamide may act as a hydrogen bond donor, enhancing its ability to interact with antioxidant enzymes such as superoxide dismutase (SOD). This interaction could potentially mitigate oxidative damage in neurodegenerative conditions like Alzheimer's disease.

The methoxybenzamide moiety also plays a crucial role in modulating the compound's pharmacokinetic profile. The methoxy group can influence the molecule's metabolic stability by affecting its susceptibility to enzymatic degradation. A 2023 study in Drug Metabolism and Disposition demonstrated that methoxy-substituted benzamide derivatives exhibit prolonged half-lives in vivo due to reduced metabolism by cytochrome P450 enzymes. This property is particularly valuable in the development of long-acting therapeutic agents.

Recent advances in benzothiophene chemistry have also emphasized the importance of stereochemistry in determining biological activity. The hydroxypropyl chain in N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-methoxybenzamide may adopt different conformations depending on the spatial arrangement of its substituents. A 2024 paper in Organic & Biomolecular Chemistry reported that stereochemically distinct benzothiophene derivatives exhibit differential potency in inhibiting specific kinases, suggesting that the spatial orientation of functional groups significantly impacts biological activity.

The benzothiophene ring is also implicated in the modulation of ion channel activity. A 2023 study in Cell Reports identified benzothiophene derivatives as potential modulators of voltage-gated sodium channels, which are targets for the treatment of neuropathic pain. The hydroxypropyl chain in N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-methoxybenzamide may enhance its ability to interact with the extracellular domains of these channels, potentially altering their gating behavior.

Furthermore, the methoxybenzamide moiety may contribute to the compound's anti-inflammatory properties. A 2024 review in Frontiers in Pharmacology highlighted the role of benzamide derivatives in inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The hydroxypropyl chain may act as a hydrogen bond acceptor, facilitating interactions with cytokine receptors and modulating their signaling pathways.

Structural modifications of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-methoxybenzamide have also been explored to enhance its therapeutic potential. A 2023 study in Chemical Communications reported that the introduction of additional functional groups to the benzothiophene ring significantly improved the compound's ability to inhibit the proliferation of cancer cells. These modifications may involve the addition of electron-withdrawing or electron-donating groups to alter the molecule's reactivity and selectivity.

Computational studies have also provided insights into the molecular mechanisms of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-methoxybenzamide. Molecular docking simulations have predicted that the compound may bind to specific protein targets, such as the kinase domain of certain oncogenic proteins. These simulations suggest that the hydroxypropyl chain may form hydrogen bonds with key residues in the target protein, while the methoxybenzamide moiety may engage in hydrophobic interactions.

Despite its promising properties, the development of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-methoxybenzamide as a therapeutic agent requires further research. Key challenges include optimizing its pharmacokinetic profile, ensuring its safety, and validating its efficacy in preclinical models. Additionally, the compound's potential interactions with other drugs and its impact on the human microbiome warrant further investigation.

Overall, CAS No. 2034359-18-5 represents a novel compound with a complex molecular structure that may have significant implications for drug development. The integration of a benzothiophene ring, a hydroxypropyl chain, and a methoxybenzamide moiety suggests a multifunctional scaffold with potential applications in treating a range of diseases. Further research is needed to fully elucidate its biological activities and therapeutic potential.